Cas no 1806313-24-5 (2,3-Difluoro-4-ethoxytoluene)

• Product Name: 2,3-Difluoro-4-ethoxytoluene
• CAS No: 1806313-24-5
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 5004433
• Update Time: 2026-02-27

2,3-Difluoro-4-ethoxytoluene Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-ethoxytoluene

• Inchi： 1S/C9H10F2O/c1-3-12-7-5-4-6(2)8(10)9(7)11/h4-5H,3H2,1-2H3
• InChI Key： LQBAQMBNCOSHHV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Difluoro-4-ethoxytoluene

Comprehensive Overview of 2,3-Difluoro-4-ethoxytoluene (CAS No. 1806313-24-5): Properties, Applications, and Industry Insights

2,3-Difluoro-4-ethoxytoluene (CAS No. 1806313-24-5) is a fluorinated aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated toluene derivative combines the electron-withdrawing properties of fluorine atoms with the steric and electronic modulation of an ethoxy group, making it a valuable intermediate in modern synthetic chemistry. The compound's molecular formula, C₉H₁₀F₂O, and precise molecular weight of 172.17 g/mol position it as a versatile building block for specialty chemicals.

Recent studies highlight the growing demand for fluorinated organic compounds like 2,3-Difluoro-4-ethoxytoluene in drug discovery, where fluorine incorporation improves metabolic stability and bioavailability. Industry reports indicate a 12% annual growth in the fluorine-containing fine chemicals market, driven by applications in liquid crystal materials, pharmaceutical intermediates, and crop protection agents. The compound's ethoxy-toluene backbone provides optimal lipophilicity for membrane penetration, while the difluoro substitution pattern offers precise control over molecular conformation—a critical factor in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 1806313-24-5 demonstrates remarkable stability under various reaction conditions. Laboratory data shows excellent compatibility with palladium-catalyzed cross-coupling reactions, a feature that aligns with current trends in green chemistry and atom-efficient synthesis. Researchers particularly value its performance in Suzuki-Miyaura and Buchwald-Hartwig couplings, where the 2,3-difluoro pattern maintains reactivity while preventing unwanted side reactions. These characteristics answer frequent search queries about "stable fluorinated coupling partners" and "modified toluene derivatives for pharmaceutical synthesis."

The compound's physical properties warrant special attention. With a boiling point of 215-218°C and density of 1.18 g/cm³, 2,3-Difluoro-4-ethoxytoluene offers practical handling advantages over more volatile fluorinated compounds. Its water solubility of <0.1 g/L makes it ideal for organic-phase reactions, addressing common industry challenges in product isolation. These parameters respond to frequent technical searches about "high-boiling-point fluorinated solvents" and "non-polar reaction media for fluorination chemistry."

In material science applications, the electronic effects of fluorine substitution in 1806313-24-5 enable precise tuning of conjugated systems. Recent patents disclose its use in developing OLED materials, where the ethoxy-fluorotoluene moiety enhances electron transport while maintaining thermal stability. This aligns with booming interest in "fluorinated small molecules for optoelectronics" and "high-performance organic semiconductors"—topics showing 300% search growth in chemical databases over two years.

Quality control specifications for CAS 1806313-24-5 typically require ≥98% purity by GC analysis, with strict limits on residual solvents and heavy metals. Advanced analytical techniques like 19F NMR and LC-MS provide structural confirmation, addressing quality concerns frequently raised in pharmaceutical sourcing inquiries. The compound's storage stability under nitrogen at 2-8°C makes it suitable for long-term inventory, a practical advantage for supply chain managers searching for "stable fluorinated building blocks."

Environmental and regulatory aspects of 2,3-Difluoro-4-ethoxytoluene show favorable profiles. Computational modeling predicts low bioaccumulation potential (LogP ~2.3) and rapid aerobic degradation (t_½ <30 days), positioning it as a sustainable choice compared to persistent fluorinated compounds. These characteristics respond to increasing searches for "eco-friendly fluorochemicals" and "REACH-compliant aromatic fluorides" in European markets.

Looking ahead, 1806313-24-5 demonstrates significant potential in emerging fields. Preliminary research suggests utility in fluorine-18 radiochemistry for PET tracer development, capitalizing on the structural similarity between its difluorotoluene core and bioactive molecules. Additionally, its application in ionic liquid formulations for battery electrolytes is being explored, tapping into the booming energy storage market. These forward-looking applications address trending searches about "next-generation fluorinated materials" and "specialty chemicals for energy applications."

For synthetic chemists, the compound's commercial availability in multi-kilogram quantities with customizable purity grades (98-99.9%) facilitates scale-up processes. Technical bulletins highlight optimized large-scale production methods using continuous flow chemistry—a response to industry demand for "scalable fluorination processes" and "cost-effective aromatic fluorides." Suppliers increasingly provide analytical method packages and process validation data, reflecting heightened quality expectations in fine chemical procurement.

In conclusion, 2,3-Difluoro-4-ethoxytoluene (CAS No. 1806313-24-5) represents a strategically important compound at the intersection of multiple technological trends. Its balanced combination of fluorine reactivity, structural versatility, and process compatibility makes it responsive to current industry needs while offering pathways for innovation. As research continues to uncover new applications, this fluorinated toluene derivative is poised to maintain its relevance in advanced chemical development across pharmaceuticals, materials science, and specialty chemical sectors.